Cas no 1251683-74-5 (5-(3,5-dimethoxyphenyl)-3-{5-methyl-1-(4-methylphenyl)methyl-1H-1,2,3-triazol-4-yl}-1,2,4-oxadiazole)

• Product Name: 5-(3,5-dimethoxyphenyl)-3-{5-methyl-1-(4-methylphenyl)methyl-1H-1,2,3-triazol-4-yl}-1,2,4-oxadiazole
• CAS No: 1251683-74-5
• MF: C₂₁H₂₁N₅O₃
• MW: 391.423144102097
• CID: 5901527
• PubChem ID: 49666911
• Update Time: 2025-06-03

5-(3,5-dimethoxyphenyl)-3-{5-methyl-1-(4-methylphenyl)methyl-1H-1,2,3-triazol-4-yl}-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 5-(3,5-dimethoxyphenyl)-3-{5-methyl-1-(4-methylphenyl)methyl-1H-1,2,3-triazol-4-yl}-1,2,4-oxadiazole
• 5-(3,5-dimethoxyphenyl)-3-{5-methyl-1-[(4-methylphenyl)methyl]-1H-1,2,3-triazol-4-yl}-1,2,4-oxadiazole
• 1251683-74-5
• F3406-9292
• 5-(3,5-dimethoxyphenyl)-3-[5-methyl-1-[(4-methylphenyl)methyl]triazol-4-yl]-1,2,4-oxadiazole
• AKOS021901248
• 5-(3,5-dimethoxyphenyl)-3-(5-methyl-1-(4-methylbenzyl)-1H-1,2,3-triazol-4-yl)-1,2,4-oxadiazole

• Inchi： 1S/C21H21N5O3/c1-13-5-7-15(8-6-13)12-26-14(2)19(23-25-26)20-22-21(29-24-20)16-9-17(27-3)11-18(10-16)28-4/h5-11H,12H2,1-4H3
• InChI Key： OANXGRSUQJIZEC-UHFFFAOYSA-N
• SMILES： O1C(C2C=C(C=C(C=2)OC)OC)=NC(C2=C(C)N(CC3C=CC(C)=CC=3)N=N2)=N1

Computed Properties

• Exact Mass: 391.16443955g/mol
• Monoisotopic Mass: 391.16443955g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 507
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 88.1Ų

Additional information on 5-(3,5-dimethoxyphenyl)-3-{5-methyl-1-(4-methylphenyl)methyl-1H-1,2,3-triazol-4-yl}-1,2,4-oxadiazole

Introduction to Compound with CAS No. 1251683-74-5 and Product Name: 5-(3,5-dimethoxyphenyl)-3-{5-methyl-1-(4-methylphenyl)methyl-1H-1,2,3-triazol-4-yl}-1,2,4-oxadiazole

The compound identified by the CAS number 1251683-74-5 and the product name 5-(3,5-dimethoxyphenyl)-3-{5-methyl-1-(4-methylphenyl)methyl-1H-1,2,3-triazol-4-yl}-1,2,4-oxadiazole represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The structural composition of this compound includes a 1,2,4-oxadiazole core appended with a triazole moiety, both of which are known for their diverse biological activities.

Recent studies have highlighted the importance of heterocyclic compounds in the development of novel therapeutic agents. The 1,2,4-oxadiazole ring system is particularly notable for its presence in numerous bioactive molecules, exhibiting properties such as antimicrobial, anti-inflammatory, and anticancer effects. In contrast, the triazole group is recognized for its stability and ability to engage in various biochemical interactions. The combination of these two heterocycles in the compound under discussion suggests a synergistic effect that could enhance its pharmacological profile.

The presence of 3,5-dimethoxyphenyl and 4-methylphenyl substituents further contributes to the compound's complexity and potential biological activity. These aromatic rings are often incorporated into drug molecules to improve solubility, metabolic stability, and binding affinity to biological targets. The specific arrangement of these substituents around the core structure may influence the compound's interactions with enzymes and receptors, making it a promising candidate for further investigation.

Current research in medicinal chemistry emphasizes the exploration of novel scaffolds that can modulate biological pathways effectively. The structural features of this compound align well with emerging trends in drug design. For instance, the incorporation of a methyl group at the 5-position of the triazole ring may enhance its binding interactions by increasing lipophilicity while maintaining overall molecular rigidity. This balance is crucial for achieving high affinity and selectivity in therapeutic applications.

Moreover, the compound's design reflects a growing interest in multitargeted approaches to treat complex diseases. By combining multiple pharmacophoric elements within a single molecule, researchers aim to develop drugs that can address multiple aspects of a disease simultaneously. The presence of both an oxadiazole and a triazole moiety in this compound suggests that it may possess dual mechanisms of action, potentially increasing its therapeutic efficacy.

In vitro studies have begun to elucidate the biological properties of this compound. Preliminary data indicate that it exhibits inhibitory activity against certain enzymes implicated in inflammation and cancer progression. The specific interactions between the compound's structure and these enzymes are being investigated to understand the underlying mechanisms. Such studies are essential for optimizing the compound's pharmacological properties and identifying potential therapeutic applications.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies are being employed to introduce the various substituents accurately. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex heterocyclic framework. These synthetic strategies not only enhance efficiency but also allow for greater flexibility in modifying the molecular structure for future studies.

As research progresses, computational methods are increasingly being used to predict and refine the biological activity of novel compounds. Molecular modeling techniques can simulate how this compound interacts with biological targets at an atomic level. These insights help guide experimental design and accelerate the discovery process. By integrating experimental data with computational predictions, researchers can more effectively evaluate the potential of this molecule as a lead candidate for drug development.

The broader implications of this research extend beyond individual compounds to advancements in drug discovery methodologies. The development of innovative molecular architectures like those seen in this compound exemplifies how structural diversity can lead to novel therapeutic opportunities. As pharmaceutical companies continue to invest in research and development, compounds with unique chemical profiles such as this one will play a crucial role in addressing unmet medical needs.

In conclusion,5-(3,5-dimethoxyphenyl)-3-{5-methyl-1-(4-methylphenyl)methyl-1H-1,2,3-triazol-4-yl}-1,2,4-oxadiazole represents a significant contribution to pharmaceutical chemistry due to its complex structure and potential biological activity. The combination of well-studied heterocyclic systems with carefully selected substituents positions this compound as a promising candidate for further exploration in drug discovery programs. Continued investigation into its pharmacological properties will likely yield valuable insights into new therapeutic strategies for various diseases.